4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-N,N-dimethylbenzenesulfonamide
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Description
4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H20F2N2O3S and its molecular weight is 358.4. The purity is usually 95%.
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Scientific Research Applications
Environmental Fate and Behavior of PFASs
Persistence and Detection in Aquatic Environments
PFASs, including compounds structurally similar to 4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-N,N-dimethylbenzenesulfonamide, are noted for their resistance to chemical, physical, and biological degradation. This persistence in the environment, combined with their detection in surface water and drinking water, highlights the significance of understanding their behavior for water treatment processes. Studies indicate that most drinking water treatment processes do not substantially remove PFASs, suggesting a need for targeted removal strategies such as activated carbon adsorption, ion exchange, and high-pressure membrane filtration (Rahman, Peldszus, & Anderson, 2014).
Biodegradation of PFASs
Microbial Degradation
The microbial degradation of PFASs, including compounds related to this compound, is critical for assessing their environmental fate. Biodegradation studies focus on understanding how these compounds, or their precursors, transform into perfluorocarboxylic acids (PFCAs) and perfluoroalkyl sulfonic acids (PFSAs), which are persistent and toxic. This research aids in evaluating the environmental impact and developing strategies for mitigating their presence (Liu & Avendaño, 2013).
Toxicology and Environmental Safety of PFAS Alternatives
Toxicity Assessments
With the shift towards using shorter-chain PFASs due to their less bioaccumulative nature, there's an ongoing evaluation of their toxicity. Novel fluorinated alternatives are being studied for their environmental and health impacts, with some showing comparable or even more severe toxicities than their longer-chain counterparts. These findings emphasize the importance of continued toxicological studies to ensure the safety of these alternatives (Wang et al., 2019).
Properties
IUPAC Name |
4-(2,2-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-N,N-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F2N2O3S/c1-19(2)24(22,23)13-5-3-12(4-6-13)14(21)20-9-7-15(8-10-20)11-16(15,17)18/h3-6H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPIFPWFXCLYSPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCC3(CC2)CC3(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.